1-ethoxycyclopropane-1-carbaldehyde
Overview
Description
1-Ethoxycyclopropane-1-carbaldehyde is a chemical compound with the molecular formula C6H10O2 . It is related to the family of aldehydes, which are organic compounds that contain a formyl group. This particular compound has an ethoxy group attached to a cyclopropane ring .
Molecular Structure Analysis
The molecular structure of this compound consists of a three-membered cyclopropane ring with an ethoxy group and a formyl group attached to the same carbon atom . The molecular weight of this compound is 114.14 .Physical and Chemical Properties Analysis
This compound is a liquid . Other physical and chemical properties such as boiling point, melting point, and density are not specified in the available resources .Properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-ethoxycyclopropane-1-carbaldehyde can be achieved through a multi-step process involving the conversion of commercially available starting materials.", "Starting Materials": [ "Ethyl magnesium bromide", "Cyclopropane", "Chloroform", "Sodium hydroxide", "Sodium sulfate", "Acetic anhydride", "Sodium borohydride", "Acetaldehyde" ], "Reaction": [ "Step 1: Preparation of ethyl cyclopropanecarboxylate by reacting ethyl magnesium bromide with cyclopropane in anhydrous ether.", "Step 2: Conversion of ethyl cyclopropanecarboxylate to ethyl 2-chlorocyclopropanecarboxylate by reacting with chloroform and sodium hydroxide.", "Step 3: Reduction of ethyl 2-chlorocyclopropanecarboxylate to ethyl cyclopropanecarboxaldehyde using sodium borohydride.", "Step 4: Protection of the aldehyde group by reacting with acetic anhydride to form ethyl 1-acetoxy-2-cyclopropanecarboxaldehyde.", "Step 5: Conversion of the acetoxy group to an ethoxy group by reacting with sodium ethoxide.", "Step 6: Purification of the product by washing with water and drying over sodium sulfate." ] } | |
CAS No. |
201534-86-3 |
Molecular Formula |
C6H10O2 |
Molecular Weight |
114.1 |
Purity |
95 |
Origin of Product |
United States |
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